Cas no 2248389-81-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248389-81-1
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 5979441
• PubChem ID: 165720119
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517186
• 2248389-81-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C17H14N2O4S/c1-9-14(24-13(18-9)8-10-6-7-10)17(22)23-19-15(20)11-4-2-3-5-12(11)16(19)21/h2-5,10H,6-8H2,1H3
• InChI Key： OYQRDGSJMRKJCX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N=C1CC1CC1

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248389-81-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248389-81-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate is characterized by a central isoindoline core with a substituted thiazole moiety. The presence of the thiazole ring and the cyclopropylmethyl group imparts specific pharmacological properties to this compound. Recent studies have shown that this compound exhibits potent activity against various biological targets, making it a promising candidate for further drug development.

In the context of medicinal chemistry, the design and synthesis of isoindoline derivatives have been a focal point for researchers aiming to develop new therapeutic agents. The versatility of the isoindoline scaffold allows for the introduction of various functional groups, which can be tailored to enhance specific biological activities. For instance, the substitution at the thiazole ring in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate has been shown to significantly influence its binding affinity and selectivity towards certain receptors.

One of the key areas where 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate has shown promise is in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that it could be a valuable therapeutic option for managing inflammatory conditions.

Beyond its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate has also been investigated for its potential anticancer properties. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Research has shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to exhibit synergistic effects when combined with other anticancer agents, enhancing their therapeutic efficacy while reducing side effects.

The neuroprotective potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate is another area of interest. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Studies have indicated that this compound can protect neurons from oxidative stress and excitotoxicity, thereby preserving neuronal function and viability. These findings highlight its potential as a neuroprotective agent in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylmethyl)-4-methyl-1,3-thiazole-5-carboxylate have also been evaluated to ensure its suitability for clinical use. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, making it amenable to oral administration. Furthermore, it has been found to have low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 1,3-dioxo-2,3-dihydro-H-isoin dol - yl - cyclo prop yl methyl - methyl - thia z ole - car box ylate (CAS No. 2248389 - 8 - 8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.